2-(5-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(5-nitro-1,3-dioxoisoindol-2-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H8N4O5S/c18-10(15-13-14-3-4-23-13)6-16-11(19)8-2-1-7(17(21)22)5-9(8)12(16)20/h1-5H,6H2,(H,14,15,18)
• InChI Key: QSBASDIVRXXZEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)N(C2=O)CC(=O)NC3=NC=CS3
• Molecular Formula: C13H8N4O5S
• Molecular Weight: 332.29 g/mol
• Solubility: 26.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(5-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3-thiazol-2-ylacetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as NITD-008 and has been found to have a wide range of applications in various fields of biomedical research.

Mechanism of Action

The mechanism of action of NITD-008 is not fully understood. However, it has been proposed that it works by inhibiting the replication of viral RNA. This is achieved by binding to the viral RNA-dependent RNA polymerase and preventing it from synthesizing viral RNA.
Biochemical and Physiological Effects:
NITD-008 has been found to have minimal toxicity in vitro and in vivo. It has been shown to have low cytotoxicity in a wide range of cell lines and has been found to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NITD-008 in lab experiments is its broad-spectrum antiviral activity. It has been found to be effective against a wide range of viruses, which makes it a valuable tool for studying viral infections. However, one of the limitations of using NITD-008 is its relatively low potency compared to other antiviral agents.

Future Directions

There are several future directions for research involving NITD-008. One area of interest is the development of more potent analogs of NITD-008. Another area of interest is the evaluation of NITD-008 in clinical trials for the treatment of viral infections and cancer. Additionally, further studies are needed to fully understand the mechanism of action of NITD-008 and to identify potential drug targets for the development of new antiviral agents.

Synthesis Methods

The synthesis of NITD-008 involves the condensation of 5-nitroisophthalic acid with thiosemicarbazide followed by the reaction with acetic anhydride. The final product is purified using column chromatography and recrystallization.

Scientific Research Applications

NITD-008 has been extensively studied for its potential use as an antiviral agent. It has been found to be effective against a wide range of viruses, including dengue virus, West Nile virus, and Zika virus. In addition, NITD-008 has also been found to have potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.